Cas no 1211589-65-9 ((5-Bromo-6-fluoropyridin-3-yl)methanamine)
1211589-65-9 structure
Product Name:(5-Bromo-6-fluoropyridin-3-yl)methanamine
CAS No:1211589-65-9
MF:C6H6BrFN2
MW:205.027643680573
CID:4828397
Update Time:2023-08-18
(5-Bromo-6-fluoropyridin-3-yl)methanamine Chemical and Physical Properties
Names and Identifiers
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- (5-Bromo-6-fluoropyridin-3-yl)methanamine
-
- Inchi: 1S/C6H6BrFN2/c7-5-1-4(2-9)3-10-6(5)8/h1,3H,2,9H2
- InChI Key: INMWKVVSUOUPOF-UHFFFAOYSA-N
- SMILES: BrC1=C(N=CC(=C1)CN)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 112
- XLogP3: 0.8
- Topological Polar Surface Area: 38.9
(5-Bromo-6-fluoropyridin-3-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM488992-1g |
(5-Bromo-6-fluoropyridin-3-yl)methanamine |
1211589-65-9 | 97% | 1g |
$801 | 2022-06-14 | |
| Alichem | A029182690-5g |
(5-Bromo-6-fluoropyridin-3-yl)methanamine |
1211589-65-9 | 97% | 5g |
$2272.64 | 2023-09-04 | |
| Alichem | A029182690-10g |
(5-Bromo-6-fluoropyridin-3-yl)methanamine |
1211589-65-9 | 97% | 10g |
$3417.00 | 2023-09-04 | |
| Alichem | A029182690-25g |
(5-Bromo-6-fluoropyridin-3-yl)methanamine |
1211589-65-9 | 97% | 25g |
$6040.72 | 2023-09-04 |
(5-Bromo-6-fluoropyridin-3-yl)methanamine Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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